Cas no 2171612-24-9 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4,4,4-trifluorobutanoic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4,4,4-trifluorobutanoic acid
• CAS No: 2171612-24-9
• MF: C₂₃H₂₃F₃N₂O₅
• MW: 464.434336900711
• CID: 6027342
• PubChem ID: 165802554
• Update Time: 2025-05-26

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4,4,4-trifluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4,4,4-trifluorobutanoic acid
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]-4,4,4-trifluorobutanoic acid
• EN300-1492325
• 2171612-24-9

• Inchi： 1S/C23H23F3N2O5/c1-13(20(29)28-19(21(30)31)10-23(24,25)26)11-27-22(32)33-12-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,13,18-19H,10-12H2,1H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： LUZBEKRWEGEHHK-UHFFFAOYSA-N
• SMILES： FC(CC(C(=O)O)NC(C(C)CNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)(F)F

Computed Properties

• Exact Mass: 464.15590632g/mol
• Monoisotopic Mass: 464.15590632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4,4,4-trifluorobutanoic acid

Recent Advances in the Study of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4,4,4-trifluorobutanoic acid (CAS: 2171612-24-9)

The compound 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4,4,4-trifluorobutanoic acid (CAS: 2171612-24-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluorobutanoic acid moiety and fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promising potential in peptide synthesis and drug development. Recent studies have focused on its applications as a building block for novel therapeutics, particularly in the context of targeted drug delivery and enzyme inhibition.

One of the key areas of investigation has been the compound's role in solid-phase peptide synthesis (SPPS). Researchers have demonstrated that the Fmoc-protected amino acid derivative facilitates efficient coupling reactions while maintaining high purity and yield. The trifluoromethyl group enhances the metabolic stability of the resulting peptides, making them more resistant to enzymatic degradation in vivo. This property is particularly valuable in the development of peptide-based drugs, where stability and bioavailability are critical challenges.

In a recent study published in the Journal of Medicinal Chemistry, scientists explored the use of 2171612-24-9 as a precursor for the synthesis of protease inhibitors. The compound's unique structure allowed for the creation of analogs with high specificity for target enzymes, such as HIV-1 protease and thrombin. The study reported a significant improvement in inhibitory activity compared to traditional analogs, highlighting the compound's potential in antiviral and anticoagulant therapies.

Another noteworthy application of 2171612-24-9 is in the field of bioconjugation. Researchers have utilized its reactive carboxyl group to link peptides to various carriers, such as nanoparticles and antibodies, for targeted drug delivery. A study in Bioconjugate Chemistry detailed the successful conjugation of the compound to a monoclonal antibody, resulting in a stable and highly specific drug-antibody conjugate (DAC). This approach holds promise for the treatment of cancers and autoimmune diseases, where precision targeting is essential.

Despite these advances, challenges remain in the large-scale production and purification of 2171612-24-9. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce costs. A team at the University of Cambridge reported a novel catalytic method that significantly enhances the efficiency of the final coupling step, paving the way for broader industrial adoption.

In conclusion, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4,4,4-trifluorobutanoic acid (CAS: 2171612-24-9) represents a versatile and valuable tool in modern pharmaceutical research. Its applications in peptide synthesis, enzyme inhibition, and bioconjugation underscore its potential to drive innovation in drug development. Future research will likely focus on expanding its utility and addressing remaining synthetic challenges to fully realize its therapeutic potential.